N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C20H21N3O7S/c1-22(2)31(26,27)16-6-3-13(4-7-16)19(24)21-10-15-11-23(20(25)30-15)14-5-8-17-18(9-14)29-12-28-17/h3-9,15H,10-12H2,1-2H3,(H,21,24)
• InChI Key: JJTGGNDSOJZKQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2CN(C(=O)O2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H21N3O7S
• Molecular Weight: 447.5 g/mol

Description

N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O7S and its molecular weight is 447.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A core aspect of research into this compound involves its synthesis and structural characterization, laying the foundation for understanding its properties and potential applications. Studies have detailed methods for synthesizing derivatives of similar compounds, emphasizing the importance of spectral methods for determining structures and assessing purity. For example, the synthesis of celecoxib derivatives explored their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showcasing the compound's versatility (Ş. Küçükgüzel et al., 2013).

Anticancer Applications

Several studies have focused on anticancer applications, evaluating the efficacy of related compounds against various cancer cell lines. For instance, the microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives revealed promising anticancer activity, highlighting the compound's potential as a therapeutic agent (S. Tiwari et al., 2017).

Anti-Inflammatory and Analgesic Activities

Research also delves into the anti-inflammatory and analgesic properties of similar compounds, suggesting potential for the development of new treatments for inflammation and pain management. The synthesis and evaluation of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, offering insights into the compound's utility in this domain (A. Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Properties

The compound and its derivatives have been investigated for their antimicrobial and antioxidant properties, with studies highlighting their potential to inhibit microbial growth and scavenge free radicals. This research underscores the compound's relevance in addressing oxidative stress and microbial infections (Hasan Yakan et al., 2020).

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzylisoquinoline alkaloids, have been synthesized and studied for their potential interactions with various biological targets .

Mode of Action

Similar compounds have been shown to interact with their targets in a variety of ways, including through pd-catalyzed arylation .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, including those involved in the synthesis of benzylisoquinoline alkaloids .

Result of Action

Similar compounds have been shown to have various effects, such as causing cell cycle arrest at the s phase and inducing apoptosis in certain cancer cells .